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Compound of Interest

Compound Name: 1-(4-Bromothiazol-2-YL )ethanone

Cat. No.: B109149

This document provides detailed procedures for the safe and proper disposal of 1-(4-
Bromothiazol-2-YL)ethanone, ensuring the safety of laboratory personnel and compliance
with environmental regulations. The information is intended for researchers, scientists, and
professionals in drug development who handle this chemical.

Chemical Identification and Hazard Summary

It is crucial to be aware of the hazards associated with 1-(4-Bromothiazol-2-YL)ethanone
before handling and disposal.

Identifier Value

IUPAC Name 1-(4-bromo-1,3-thiazol-2-yl)ethanone
CAS Number 208264-53-3

Purity 95%[1]

GHS Classification Acute Toxicity, Oral (Category 4)[1]
Signal Word Warning[1]

Hazard Statement H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)
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Before initiating any disposal procedures, ensure that the following personal protective
equipment is worn:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or other protective clothing to prevent skin contact.

» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
NIOSH-approved respirator is recommended.

Disposal Protocol

The primary directive for the disposal of 1-(4-Bromothiazol-2-YL)ethanone is to "Dispose of
contents/container to an approved waste disposal plant”[1]. Adherence to local, state, and
federal regulations is mandatory.

Step 1: Waste Identification and Segregation

« ldentify: Clearly label the waste container as "Hazardous Waste: 1-(4-Bromothiazol-2-
YL)ethanone".

e Segregate: Do not mix this compound with other chemical waste unless explicitly permitted
by your institution's environmental health and safety (EHS) office. Incompatible materials can
lead to dangerous reactions.

Step 2: Containerization

» Primary Container: The original product container should be used if it is in good condition
and can be securely sealed.

e Secondary Containment: If the primary container is compromised or for preparing larger
amounts of waste, use a chemically compatible, leak-proof container. Ensure the container is
tightly closed.

Step 3: Handling Spills In the event of a spill, follow these procedures:
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» Evacuate: If the spill is large, evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.
o Contain: Prevent the spill from spreading or entering drains[1].

o Absorb: Use an inert absorbent material, such as vermiculite or sand, to absorb the spilled
chemical[2].

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled hazardous
waste container[1].

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water. All cleaning materials should also be disposed of as hazardous waste.

Step 4: Storage Pending Disposal

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

e The storage area should be away from incompatible materials and sources of ignition[1].
Step 5: Final Disposal

o Contact EHS: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Documentation: Complete all necessary waste disposal forms and manifests as required by
your institution and regulatory agencies.

Emergency Procedures
« |If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth[1].

» Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing[1].
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen[1].

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 1-(4-
Bromothiazol-2-YL)ethanone.
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Caption: Workflow for the safe disposal of 1-(4-Bromothiazol-2-YL)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109149#1-4-bromothiazol-2-yl-ethanone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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